Cas no 1805429-45-1 (Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate
• CAS No: 1805429-45-1
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4804324
• Update Time: 2025-08-04

Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-16-9(15)6-4(2-10)8(13)14-3-5(6)7(11)12/h3,7H,2H2,1H3
• InChI Key： HYNWAWDBBTVSFK-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C(=O)OC)C(=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate

Comprehensive Overview of Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805429-45-1)

The compound Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805429-45-1) is a highly specialized pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloromethyl, difluoromethyl, and iodo substituents, make it a versatile intermediate for the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for the development of novel therapeutics targeting various diseases.

In recent years, the demand for halogenated pyridine derivatives like Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate has surged due to their role in the design of small-molecule inhibitors and biologically active compounds. The compound's CAS No. 1805429-45-1 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Its difluoromethyl group is especially noteworthy, as it is often used to modulate the metabolic stability and lipophilicity of drug candidates, addressing common challenges in pharmacokinetics.

From an industrial perspective, Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate is valued for its synthetic utility in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The compound's iodo substituent facilitates efficient palladium-catalyzed transformations, making it a preferred choice for researchers aiming to streamline synthetic routes.

Environmental and sustainability considerations are also driving interest in this compound. With the pharmaceutical industry increasingly focused on green chemistry, the efficient synthesis and minimal waste generation associated with Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate align with global efforts to reduce the environmental footprint of chemical manufacturing. This aligns with the broader trend of sustainable drug development, a topic frequently discussed in academic and industrial forums.

Another area of interest is the compound's potential role in crop protection. The difluoromethyl moiety is known to enhance the bioactivity of agrochemicals, and researchers are exploring its incorporation into next-generation pesticides and herbicides. This application is particularly relevant given the rising demand for high-efficiency agrochemicals to support global food security.

In summary, Methyl 3-(chloromethyl)-5-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805429-45-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and synthetic versatility make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.